Cas no 1803982-74-2 (3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1803982-74-2
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4930806
• Update Time: 2025-05-21

3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-6-3(11)2-14-4(1-12)5(6)13/h2H,1,12-13H2
• InChI Key： PPKBFUVVBKNWSS-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.4
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine

3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine, also known by its CAS number 1803982-74-2, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and potential utility in drug discovery and advanced material synthesis. The molecule's structure is characterized by a pyridine ring substituted with multiple functional groups, including amino, aminomethyl, iodo, and trifluoromethoxy groups, which contribute to its versatile reactivity and biological activity.

The synthesis of 3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes, to achieve the desired product. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis pathway, reducing the environmental footprint while maintaining high yields and purity. The compound's intermediates have also been studied extensively, shedding light on their stability and reactivity under different conditions.

One of the most intriguing aspects of this compound is its potential application in drug design. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its role as a scaffold in developing bioactive molecules. For instance, the trifluoromethoxy group imparts electronic effects that can modulate the compound's interaction with biological targets, while the amino groups provide sites for further functionalization. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors, making them valuable candidates for therapeutic intervention.

In addition to its pharmacological applications, 3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconductors or optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques, which could pave the way for innovative applications in nanotechnology.

The compound's stability under different environmental conditions has also been a subject of recent investigation. Studies have shown that while it exhibits good thermal stability, its sensitivity to light and moisture necessitates careful handling during storage and transportation. These findings are crucial for ensuring safe industrial practices and maintaining product quality throughout the supply chain.

From an environmental perspective, understanding the fate and transport of 3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine in natural systems is essential for assessing its potential ecological impact. Research into its biodegradation pathways has revealed that certain microbial communities can metabolize the compound under specific conditions. However, further studies are required to fully understand its long-term effects on ecosystems and to develop strategies for mitigating any adverse impacts.

In conclusion, 3-Amino-2-(aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine, with its CAS number 1803982-74-2, represents a versatile platform for exploring new frontiers in chemistry and materials science. Its unique structural features, coupled with recent advancements in synthesis and application studies, underscore its importance as a valuable tool in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in shaping future innovations across multiple disciplines.